N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide
• InChI: InChI=1S/C19H23NO4/c1-14-6-4-7-16(12-14)24-11-5-8-19(21)20-17-10-9-15(22-2)13-18(17)23-3/h4,6-7,9-10,12-13H,5,8,11H2,1-3H3,(H,20,21)
• InChI Key: SGIZREAZTYCKJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide is an organic compound characterized by its unique structure, which includes a dimethoxyphenyl group and a methylphenoxy group attached to a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide typically involves a multi-step process. One common method includes the reaction of 2,4-dimethoxyphenylamine with 4-(3-methylphenoxy)butanoyl chloride under basic conditions to form the desired amide. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or pyridine to neutralize the hydrochloric acid by-product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the amide group to an amine.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, halogens for halogenation.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Amines.

Substitution: Nitro compounds, halogenated derivatives.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dimethoxyphenyl)-4-(3-chlorophenoxy)butanamide
• N-(2,4-dimethoxyphenyl)-4-(3-fluorophenoxy)butanamide
• N-(2,4-dimethoxyphenyl)-4-(3-bromophenoxy)butanamide

Uniqueness

N-(2,4-dimethoxyphenyl)-4-(3-methylphenoxy)butanamide is unique due to the presence of the methyl group on the phenoxy ring, which can influence its chemical reactivity and biological activity